Cas no 915408-68-3 (isopropyl 3-cyanopicolinate)

• Product Name: isopropyl 3-cyanopicolinate
• CAS No: 915408-68-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2146879
• PubChem ID: 58836708
• Update Time: 2025-04-21

isopropyl 3-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• isopropyl 3-cyanopicolinate
• SCHEMBL4653335
• Isopropyl 3-cyano-2-pyridinecarboxylate
• MKTBXAIHGIDJCP-UHFFFAOYSA-N
• DB-319700
• 915408-68-3

• Inchi： 1S/C10H10N2O2/c1-7(2)14-10(13)9-8(6-11)4-3-5-12-9/h3-5,7H,1-2H3
• InChI Key： MKTBXAIHGIDJCP-UHFFFAOYSA-N
• SMILES： O(C(C1C(C#N)=CC=CN=1)=O)C(C)C

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63Ų